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Chemical Identity and Properties

Bioresmethrin is a broad-spectrum synthetic pyrethroid insecticide. It is one of the four stereoisomers of

resmethrin, specifically the (1R, trans)-isomer, which is known for its high biological activity [1] [2]. Its

primary mode of action is as a sodium channel modulator, acting on the nervous system of insects upon

contact [2].

Table 1: Physicochemical Properties of Bioresmethrin

Property Value Description/Significance

Chemical Formula C₂₂H₂₆O₃ [2] -

Molecular Mass 338.44 g/mol [2] -

Physical State Viscous yellow-
brown liquid [2]

May require specific solvents for handling in
experiments.

Water Solubility 0.3 mg/L at 20°C [2] Very low solubility; indicates high
hydrophobicity.
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Property Value Description/Significance

Octanol-Water Partition
Coefficient (Log P)

4.7 [2] High; suggests potential for bioaccumulation.

Vapour Pressure 18.6 mPa at 20°C
[2]

Moderately volatile; inhalation and drift are
potential exposure concerns.

Toxicity Data Summary

Available toxicological data indicates that bioresmethrin has a relatively low mammalian oral toxicity but is

highly toxic to fish and aquatic invertebrates [2]. Notably, its isomer, cismethrin (the 1R,cis isomer), is

significantly more toxic to mammals [1].

Table 2: Summary of Toxicity Data for Bioresmethrin and Related Compounds

Organism /
Context

Effect /
Endpoint

Value / Observation Notes

Mammals
(general)

Acute Oral
Toxicity

Low [2] The (1R)-trans isomer is less
toxic than the (1R)-cis isomer

(cismethrin) [1].

Mice/Rats Neurotoxic

Effects

Not measurable via

intraperitoneal or
intracerebral injection [1]

Contrasts with cismethrin, which

induces tremors [1].

Fish & Aquatic
Invertebrates

Acute Toxicity Highly toxic [2] Requires careful environmental
management.

Honeybees Contact/Oral
Toxicity

High (≤ 2 μg/bee) [2] Poses a risk to pollinators.

Human Health Respiratory
Effects

Potential respiratory irritant
[2]

Use adequate ventilation and
personal protective equipment

(PPE).

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/81.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/81.htm
https://www.smolecule.com/products/s521289?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/81.htm
https://www.sciencedirect.com/topics/medicine-and-dentistry/bioresmethrin
https://www.smolecule.com/products/s521289?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/81.htm
https://www.sciencedirect.com/topics/medicine-and-dentistry/bioresmethrin
https://www.sciencedirect.com/topics/medicine-and-dentistry/bioresmethrin
https://www.sciencedirect.com/topics/medicine-and-dentistry/bioresmethrin
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/81.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/81.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/81.htm
https://www.smolecule.com/products/s521289?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Metabolic Pathways and Kinetics

Understanding the absorption, distribution, metabolism, and excretion (ADME) of bioresmethrin is crucial

for interpreting toxicity data. The metabolism of resmethrin isomers, including bioresmethrin, has been

studied in rats [1].

The metabolic fate of bioresmethrin involves several key pathways, primarily leading to detoxification and

rapid elimination [1]. The following diagram illustrates the major metabolic transformations.
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Key Enzymes Involved:

Hydrolysis: Bioresmethrin is a specific substrate for human carboxylesterase 1 (CE1) [1].
Oxidation: Resmethrin is metabolized by several cytochrome P450 enzymes, including rat CYP1A1,

2C6, 2C11, and 3A1, and human CYP2C8, 2C9, and 2C19 [1].

Considerations for Experimental Design

While explicit protocols were not found, the literature provides critical considerations for designing toxicity

studies.

Isomer Specificity: The toxicity of pyrethroids is highly dependent on their stereochemistry [1] [3].
Ensure the test material is well-characterized. Using bioresmethrin with high isomeric purity is

essential for reproducible results.
Species and Strain Selection: Metabolic capabilities vary. For example, cats are highly sensitive to

pyrethroids due to a deficiency in glucuronoconjugation enzymes [1]. Rodent strain and species
differences in liver enzymes can also impact outcomes.

Route of Administration: The observed toxicity can vary significantly with the route of exposure.
Intravenous (IV) or intracerebral (IC) administration can reveal the intrinsic neurotoxicity of a

compound by bypassing first-pass metabolism, which often rapidly detoxifies pyrethroids like
bioresmethrin [1] [4].

Biomarker Measurement: In neurotoxicity studies, measuring brain concentrations of the compound,
as done with cismethrin [4], can provide a more accurate correlation with observed effects than

administered dose alone.

The following workflow outlines a generalized approach for determining the neurotoxic potential of

bioresmethrin in a rodent model, based on the cited methodologies.
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Define Study Objective

Characterize Test Material
(Isomeric Purity of Bioresmethrin)

Select Animal Model & Route
(e.g., Rat, IV/IC vs. Oral)

Administer Compound & Monitor
(Observe for Tremors, Hyperexcitation)

Collect Tissue Samples
(e.g., Brain, Blood, Liver)

Analyze Compound Levels
(Correlate brain concentration with effects)

Conduct in vitro Studies
(Metabolism in liver microsomes)

Integrate Data for
Risk Assessment
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Gaps in Current Search Results and Recommended Next Steps
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The available search results do not contain detailed OECD or EPA standard operating procedures (SOPs) for

LD50 determination.

To acquire the specific protocols you need, I recommend:

Consulting Standardized Guidelines: Directly access guidelines from the OECD (e.g., Test No.
401, 425) or the US EPA OPPTS Harmonized Test Guidelines.

Searching Regulatory Databases: Look for detailed study summaries in the US EPA's ECOTOX
Knowledgebase or similar regulatory dossiers.

Reviewing Primary Literature: Search scientific databases like PubMed and Scopus using specific
keywords such as "resmethrin acute oral toxicity OECD protocol" or "bioresmethrin LD50 study

design".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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